Cas no 2639370-75-3 (rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 2639370-75-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5993878
• PubChem ID: 165898670
• Update Time: 2025-05-20

rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639370-75-3
• EN300-28228708
• rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-7-8(14)9(15)12(13)5-4-6-12/h8-9,14-15H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： NJWDQXSPPKZYIT-RKDXNWHRSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(=O)OC(C)(C)C)C21CCC2)O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Additional information on rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate

Comprehensive Overview of rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 2639370-75-3)

The compound rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 2639370-75-3) is a highly specialized chiral spirocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 5-azaspiro[3.4]octane core and tert-butyl carboxylate moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders, which are among the most searched topics in AI-driven drug development platforms.

One of the key reasons for the growing interest in rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate is its stereochemical complexity. The presence of dihydroxy groups at the 7R and 8S positions introduces multiple possibilities for selective functionalization, a feature highly sought after in asymmetric synthesis. This aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. Online searches for chiral building blocks and spirocyclic compounds have surged, reflecting the demand for such advanced intermediates.

From a pharmacological perspective, the 5-azaspiro[3.4]octane scaffold is known to enhance the binding affinity and selectivity of drug candidates. This has led to its incorporation into libraries for high-throughput screening, a topic frequently queried in AI-based drug design forums. The tert-butyl carboxylate group further improves the compound's stability and solubility, addressing common challenges in drug formulation. These attributes make CAS No. 2639370-75-3 a promising candidate for developing central nervous system (CNS) therapeutics, a hot topic in recent scientific literature.

In addition to its pharmaceutical applications, rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate is also explored in catalysis and material science. Its rigid spirocyclic structure can serve as a ligand in metal-catalyzed reactions, a subject often searched by chemists optimizing cross-coupling reactions. Furthermore, the compound's potential use in supramolecular chemistry is under investigation, as its hydroxyl groups can participate in hydrogen bonding networks, a feature relevant to smart materials design.

The synthesis of rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate typically involves multi-step protocols, including stereoselective oxidation and protection-deprotection strategies. These methods are frequently discussed in organic chemistry forums, where users seek optimized conditions for yield improvement and purity enhancement. Recent advancements in flow chemistry and enzymatic catalysis have also been applied to its production, reflecting the industry's shift toward sustainable manufacturing practices.

Analytical characterization of CAS No. 2639370-75-3 relies heavily on techniques such as NMR spectroscopy, HPLC, and mass spectrometry, which are staples in modern chemical analysis. The compound's chiral purity is often assessed using chiral stationary phases, a topic trending in analytical chemistry discussions. These methodologies ensure compliance with stringent quality control standards, a critical aspect for regulatory approval in pharmaceutical applications.

In summary, rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 2639370-75-3) represents a versatile and innovative compound with broad applicability in drug discovery, catalysis, and material science. Its structural uniqueness and functional adaptability align with current research trends, making it a focal point for scientists exploring next-generation therapeutics and advanced materials. As the demand for chiral intermediates and spirocyclic scaffolds continues to rise, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.